Cas no 364620-04-2 (5-(2-bromophenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(2-bromophenoxy)methylfuran-2-carbohydrazide
• CAS No: 364620-04-2
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• MDL: MFCD02253915
• CID: 2857539
• PubChem ID: 717230
• Update Time: 2025-06-30

5-(2-bromophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenoxy)methylfuran-2-carbohydrazide
• SB61957
• 5-[(2-bromophenoxy)methyl]-2-furohydrazide
• EN300-227820
• Oprea1_088578
• 5-(2-Bromo-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• SCHEMBL12443356
• CS-0269475
• AK-968/40595078
• 5-[(2-bromophenoxy)methyl]furan-2-carbohydrazide
• AKOS000304165
• BBL037889
• STK065130
• 364620-04-2
• 5-((2-Bromophenoxy)methyl)furan-2-carbohydrazide

• MDL： MFCD02253915
• Inchi： 1S/C12H11BrN2O3/c13-9-3-1-2-4-10(9)17-7-8-5-6-11(18-8)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key： ULXNBBUIWLOIGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 309.99530Da
• Monoisotopic Mass: 309.99530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2-bromophenoxy)methylfuran-2-carbohydrazide

Introduction to 5-(2-bromophenoxy)methylfuran-2-carbohydrazide (CAS No. 364620-04-2)

5-(2-bromophenoxy)methylfuran-2-carbohydrazide (CAS No. 364620-04-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. This article aims to provide a comprehensive overview of 5-(2-bromophenoxy)methylfuran-2-carbohydrazide, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

5-(2-bromophenoxy)methylfuran-2-carbohydrazide is a complex organic molecule with a molecular formula of C₁₃H₁₃BrN₂O₃. The compound features a furan ring linked to a bromophenyl group through an ether linkage, and a carbohydrazide moiety attached to the furan ring. The presence of the bromine atom and the carbohydrazide group imparts unique chemical properties to the molecule, making it an interesting target for synthetic chemists and medicinal chemists alike.

The synthesis of 5-(2-bromophenoxy)methylfuran-2-carbohydrazide typically involves several steps. One common approach is to start with 2-bromophenol, which is reacted with an appropriate furan derivative to form the ether linkage. Subsequently, the carbohydrazide group is introduced through a condensation reaction with hydrazine or a hydrazide derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalysts that reduce byproduct formation.

Biological Activities

5-(2-bromophenoxy)methylfuran-2-carbohydrazide has been extensively studied for its biological activities, with particular focus on its anti-inflammatory and anti-cancer properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-(2-bromophenoxy)methylfuran-2-carbohydrazide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(2-bromophenoxy)methylfuran-2-carbohydrazide has demonstrated significant anti-cancer activity against various cancer cell lines. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit cell proliferation and migration, making it a potential lead compound for cancer therapy.

Clinical Applications and Future Prospects

The potential clinical applications of 5-(2-bromophenoxy)methylfuran-2-carbohydrazide are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammation and cancer. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and potential side effects before it can be considered for human use.

In parallel with clinical development, ongoing research is focused on optimizing the structure of 5-(2-bromophenoxy)methylfuran-2-carbohydrazide to enhance its therapeutic properties. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities. These efforts aim to develop more potent and selective analogs that can be used in the treatment of various diseases.

Conclusion

5-(2-bromophenoxy)methylfuran-2-carbohydrazide (CAS No. 364620-04-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an important role in the development of new therapeutic agents for treating inflammatory diseases and cancer.